4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate
Overview
Description
4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as NBD-Cl, and it is used as a fluorescent probe for detecting and quantifying primary amines in biological and chemical samples. The compound is synthesized through a simple reaction between 4-nitrophenol, 4-hydroxybenzyl alcohol, and 2-methoxyphenol.
Mechanism of Action
The mechanism of action of 4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate involves the reaction of the compound with primary amines to form stable fluorescent derivatives. The reaction is catalyzed by a base such as triethylamine, which deprotonates the primary amine to make it more reactive. The resulting fluorescent derivative can be easily detected and quantified using fluorescence spectroscopy.
Biochemical and Physiological Effects
4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate is not known to have any significant biochemical or physiological effects. It is a relatively non-toxic compound that is widely used in scientific research.
Advantages and Limitations for Lab Experiments
The advantages of using 4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate in lab experiments include its high sensitivity and specificity for primary amines, its ease of use, and its compatibility with a wide range of biological and chemical samples. The compound is also relatively non-toxic and can be easily synthesized in the lab.
The limitations of using 4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate in lab experiments include its limited applicability to primary amines, its susceptibility to interference from other compounds, and its relatively low yield of around 60-70%.
Future Directions
There are several future directions for the use of 4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate in scientific research. One potential area of research is the development of new fluorescent probes that are more specific and sensitive for primary amines. Another area of research is the application of the compound in the study of enzyme kinetics and protein-protein interactions. Finally, the compound could be used in drug discovery to screen for compounds that interact with primary amines in the active sites of enzymes and proteins.
Scientific Research Applications
4-nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate is widely used in scientific research as a fluorescent probe for detecting and quantifying primary amines in biological and chemical samples. It is particularly useful in the study of proteins and enzymes, where primary amines are often present in the active sites. The compound reacts with primary amines to form stable fluorescent derivatives, which can be easily detected and quantified using fluorescence spectroscopy. This makes it an invaluable tool in the study of enzyme kinetics, protein-protein interactions, and drug discovery.
properties
IUPAC Name |
(4-nitrophenyl) 4-[(2-methoxyphenoxy)methyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO6/c1-26-19-4-2-3-5-20(19)27-14-15-6-8-16(9-7-15)21(23)28-18-12-10-17(11-13-18)22(24)25/h2-13H,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYVUWJFWXLVXBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC2=CC=C(C=C2)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitrophenyl 4-[(2-methoxyphenoxy)methyl]benzoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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